Cas no 1247107-34-1 (2-cyclopentylcycloheptan-1-ol)

• Product Name: 2-cyclopentylcycloheptan-1-ol
• CAS No: 1247107-34-1
• Molecular Formula: C₁₂H₂₂O
• Molecular Weight: 182.302484035492
• CID: 6064617
• PubChem ID: 62595416

2-cyclopentylcycloheptan-1-ol Properties

Names and Identifiers

• 2-cyclopentylcycloheptan-1-ol
• Cycloheptanol, 2-cyclopentyl-
• 1247107-34-1
• EN300-1637724
• CS-0354262
• AKOS011887318

• InChIKey： NQQHXWPXLYOLMG-UHFFFAOYSA-N
• Inchi： 1S/C12H22O/c13-12-9-3-1-2-8-11(12)10-6-4-5-7-10/h10-13H,1-9H2
• SMILES： C1(O)CCCCCC1C1CCCC1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 182.167065321g/mol
• Heavy Atom Count: 13
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 283.9±8.0 °C(Predicted)
• pka: 15.34±0.40(Predicted)
• Density: 0.993±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives